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Cat. No.: B1255382
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Application Note: Preparation of 50x TAE Buffer
Introduction
Tris-acetate-EDTA (TAE) buffer is a commonly used buffer solution in molecular biology,

primarily for agarose gel electrophoresis of nucleic acids.[1][2] The Tris-acetate component

provides electrical conductivity and maintains the pH, while EDTA (ethylenediaminetetraacetic

acid) acts as a chelating agent for divalent cations like Mg2+, which protects DNA from

nuclease degradation.[1][3] This document provides a detailed protocol for the preparation of a

50x concentrated stock solution of TAE buffer, which can be diluted to a 1x working solution for

experimental use.

Materials and Reagents
The following table summarizes the required reagents for preparing 1 L of 50x TAE buffer.
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Reagent
Molecular
Weight ( g/mol
)

Quantity for 1
L of 50x TAE

Final
Concentration
in 50x Stock

Final
Concentration
in 1x Working
Solution

Tris base 121.14 242 g 2 M 40 mM

Glacial Acetic

Acid
60.05 57.1 mL 1 M 20 mM

0.5 M EDTA (pH

8.0)
- 100 mL 0.05 M (50 mM) 1 mM

Deionized/Milli-Q

Water
-

To a final volume

of 1 L
- -

Note: The pH of the final 50x TAE buffer solution should be between 8.2 and 8.4 and does not

typically require adjustment if prepared correctly.[2][3]

Experimental Protocol
This protocol outlines the step-by-step procedure for preparing 1 L of 50x TAE buffer.

1. Preparation of 0.5 M EDTA (pH 8.0) Stock Solution (if not already available):

Dissolve 93.05 g of EDTA disodium salt (MW = 372.24 g/mol ) in 400 mL of deionized water.

Adjust the pH to 8.0 using sodium hydroxide (NaOH). It is important to note that EDTA will

not fully dissolve until the pH is near 8.0.[2]

Bring the final volume to 500 mL with deionized water.

Sterilize by autoclaving.

2. Preparation of 50x TAE Buffer (1 L):

Weigh out 242 g of Tris base and transfer it to a 2 L beaker or conical flask.[3]

Add approximately 700-750 mL of deionized or Milli-Q water.[1][3]
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Dissolve the Tris base completely by stirring with a magnetic stirrer.[1] This may take a few

minutes.

Carefully add 57.1 mL of glacial acetic acid to the dissolved Tris base solution.[1][3]

Add 100 mL of 0.5 M EDTA (pH 8.0) stock solution.[1][3]

Adjust the final volume to 1 L with deionized or Milli-Q water.[2][3]

The solution can be sterilized by autoclaving or filtration.[3]

3. Storage:

Store the 50x TAE buffer at room temperature.[1][4] If a precipitate forms over time, gently

warm the solution to 37°C and stir until the precipitate redissolves before use.[4] The solution

should be discarded if it becomes cloudy.[4]

4. Preparation of 1x TAE Working Solution:

To prepare a 1x working solution, dilute the 50x stock solution 1:50 with deionized water. For

example, to make 1 L of 1x TAE, add 20 mL of 50x TAE stock to 980 mL of deionized water

and mix well.[1]

Workflow Diagram
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Reagents

Procedure

Tris Base (242g)

Dissolve Tris in Water
Deionized Water (~750ml)

Glacial Acetic Acid (57.1ml)

Add Acetic Acid and EDTA

0.5M EDTA pH 8.0 (100ml)

Deionized Water (to 1L)

Adjust Final Volume to 1L

Stir until clear

Store 50x Stock at RT

Click to download full resolution via product page

Caption: Workflow for the preparation of 50x TAE buffer.

Safety Precautions
Always wear appropriate personal protective equipment (PPE), including a lab coat, gloves,

and safety goggles, when handling chemicals.[5]

Glacial acetic acid is corrosive and should be handled in a fume hood.

Refer to the Material Safety Data Sheets (MSDS) for all reagents before use.[5]
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Conclusion
This protocol provides a reliable and reproducible method for the preparation of 50x TAE buffer.

The use of a concentrated stock solution saves time and ensures consistency across multiple

experiments. Proper preparation and storage are crucial for the performance of the buffer in

subsequent applications such as agarose gel electrophoresis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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